Cas no 1782450-68-3 (4-methoxy-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine)

• Product Name: 4-methoxy-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine
• CAS No: 1782450-68-3
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 4613792
• Update Time: 2025-10-30

4-methoxy-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine
• 4-methoxy-1-methylpyrazolo[3,4-d]pyrimidin-6-amine
• Z2768769189

• Inchi： 1S/C7H9N5O/c1-12-5-4(3-9-12)6(13-2)11-7(8)10-5/h3H,1-2H3,(H2,8,10,11)
• InChI Key： SDXCYAUYEUOJQT-UHFFFAOYSA-N
• SMILES： O(C)C1=C2C=NN(C)C2=NC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 0.1
• Topological Polar Surface Area: 78.8

Additional information on 4-methoxy-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine

Recent Advances in the Study of 4-methoxy-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine (CAS: 1782450-68-3)

4-methoxy-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine (CAS: 1782450-68-3) is a pyrazolopyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including kinase inhibition, anticancer properties, and modulation of various signaling pathways. The unique structural features of this molecule, particularly the methoxy and amino substituents, make it a promising scaffold for the development of novel therapeutic agents.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 4-methoxy-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine. One notable area of investigation is its role as a kinase inhibitor. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Preliminary in vitro studies have demonstrated that this compound exhibits selective inhibition against specific kinase targets, suggesting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory activity, 4-methoxy-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine has been explored for its anticancer effects. Recent research has shown that this compound can induce apoptosis and inhibit proliferation in various cancer cell lines, including those derived from breast, lung, and colorectal cancers. Mechanistic studies have revealed that these effects are mediated through the modulation of key signaling pathways, such as the PI3K/AKT/mTOR and MAPK/ERK cascades. These findings highlight the compound's potential as a multitargeted agent for cancer therapy.

The synthetic routes and structural modifications of 4-methoxy-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine have also been a subject of recent research. Advances in synthetic methodologies have enabled the efficient production of this compound and its derivatives, facilitating structure-activity relationship (SAR) studies. Researchers have identified specific structural features that enhance its biological activity and pharmacokinetic properties, paving the way for the development of more potent and selective analogs.

Despite these promising findings, challenges remain in the development of 4-methoxy-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine as a therapeutic agent. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further optimization and preclinical studies. Nevertheless, the growing body of research on this compound underscores its potential as a valuable tool for drug discovery and a candidate for future clinical development.

In conclusion, 4-methoxy-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine (CAS: 1782450-68-3) represents a promising scaffold in medicinal chemistry, with demonstrated kinase inhibitory and anticancer activities. Ongoing research efforts are focused on optimizing its pharmacological properties and exploring its therapeutic potential in various disease contexts. As the field advances, this compound may serve as a foundation for the development of novel, targeted therapies.